Cas no 924176-73-8 (2-(methylsulfanyl)-N-(1-propyl-1H-1,3-benzodiazol-2-yl)pyridine-3-carboxamide)

• Product Name: 2-(methylsulfanyl)-N-(1-propyl-1H-1,3-benzodiazol-2-yl)pyridine-3-carboxamide
• CAS No: 924176-73-8
• MF: C₁₇H₁₈N₄OS
• MW: 326.416021823883
• CID: 6010540
• PubChem ID: 16392786
• Update Time: 2025-06-11

2-(methylsulfanyl)-N-(1-propyl-1H-1,3-benzodiazol-2-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-N-(1-propyl-1H-1,3-benzodiazol-2-yl)pyridine-3-carboxamide
• CHEMBL4554246
• 924176-73-8
• Z29078072
• EN300-26606305
• AKOS034077818

• Inchi： 1S/C17H18N4OS/c1-3-11-21-14-9-5-4-8-13(14)19-17(21)20-15(22)12-7-6-10-18-16(12)23-2/h4-10H,3,11H2,1-2H3,(H,19,20,22)
• InChI Key： ZUUSAQXCROROSW-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NC1=NC2C=CC=CC=2N1CCC)=O

Computed Properties

• Exact Mass: 326.12013238g/mol
• Monoisotopic Mass: 326.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 85.1Ų

Additional information on 2-(methylsulfanyl)-N-(1-propyl-1H-1,3-benzodiazol-2-yl)pyridine-3-carboxamide

Introduction to 2-(methylsulfanyl)-N-(1-propyl-1H-1,3-benzodiazol-2-yl)pyridine-3-carboxamide (CAS No. 924176-73-8)

2-(methylsulfanyl)-N-(1-propyl-1H-1,3-benzodiazol-2-yl)pyridine-3-carboxamide, identified by the CAS number 924176-73-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its structural complexity, which includes a pyridine core linked to a benzodiazole moiety via an amide bond. The presence of a propyl group and a methylsulfanyl substituent further enhances its molecular diversity, making it a subject of interest for researchers exploring novel pharmacophores.

The structural framework of 2-(methylsulfanyl)-N-(1-propyl-1H-1,3-benzodiazol-2-yl)pyridine-3-carboxamide exhibits unique electronic and steric properties that are influenced by the interplay between its aromatic and heterocyclic components. The benzodiazole ring system is well-known for its role in central nervous system modulation, while the pyridine ring contributes to interactions with various biological targets. The amide functionality serves as a critical linker, facilitating conformational flexibility and potential binding interactions with biological receptors.

In recent years, there has been growing interest in exploring the therapeutic potential of molecules that combine features of benzodiazole derivatives with other pharmacophoric elements. The propyl group in 2-(methylsulfanyl)-N-(1-propyl-1H-1,3-benzodiazol-2-yl)pyridine-3-carboxamide is particularly noteworthy, as it can influence both lipophilicity and metabolic stability. This balance is crucial for optimizing pharmacokinetic profiles, ensuring that the compound reaches its target site effectively and remains active for an appropriate duration.

The methylsulfanyl group, on the other hand, introduces a polar character to the molecule, which can enhance solubility in aqueous environments while maintaining sufficient lipophilicity for membrane permeability. This dual nature makes 2-(methylsulfanyl)-N-(1-propyl-1H-1,3-benzodiazol-2-yl)pyridine-3-carboxamide a promising candidate for further investigation in drug discovery programs targeting neurological and cardiovascular disorders.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interaction patterns of such complex molecules with high precision. Molecular docking studies have suggested that 2-(methylsulfanyl)-N-(1-propyl-1H-1,3-benzodiazol-2-yl)pyridine-3-carboxamide may interact with enzymes and receptors involved in pathways relevant to anxiety modulation, sleep regulation, and blood pressure control. These findings are supported by preliminary experimental data indicating favorable pharmacological activity in vitro.

The synthesis of 2-(methylsulfanyl)-N-(1-propyl-1H-1,3-benzodiazol-2-yl)pyridine-3-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups to achieve the desired architecture while maintaining high yields and purity. Techniques such as nucleophilic substitution reactions, condensation reactions, and cyclization processes are employed to construct the core structure of the molecule. Each step is meticulously optimized to ensure regioselectivity and minimize side reactions.

The role of chiral auxiliaries and catalysts has been particularly important in the synthesis of this compound. The propyl group’s stereochemistry can significantly impact the biological activity of the molecule, making it essential to control stereochemical purity throughout the synthetic sequence. Advanced methodologies such as asymmetric hydrogenation and enantioselective crystallization have been utilized to achieve high enantiomeric excesses.

In terms of pharmacological evaluation, 2-(methylsulfanyl)-N-(1-propyl-1H-1,3-benzodiazol-2-yl)pyridine-3-carboxamide has shown intriguing properties in preclinical studies. Its interaction with GABAergic receptors suggests potential therapeutic applications in managing conditions associated with excessive neuronal excitability. Additionally, its ability to modulate certain cardiovascular parameters makes it an attractive candidate for further exploration in this therapeutic area.

The compound’s metabolic stability is another critical factor that has been extensively studied. In vitro metabolism assays have revealed that 2-(methylsulfanyl)-N-(1-propyl-H-pyridine - 3 - carboxamide) undergoes biotransformation through multiple pathways involving cytochrome P450 enzymes. Understanding these metabolic routes is essential for predicting its duration of action and potential drug-drug interactions in clinical settings.

Regulatory considerations play a vital role in advancing compounds like CAS No 924176 - 73 - 8 toward clinical development. Compliance with Good Manufacturing Practices (GMP) ensures that all synthetic intermediates and final products meet stringent quality standards. Documentation of synthetic routes, analytical methods, and safety profiles is essential for regulatory submissions to agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA).

The future direction of research on CAS No 924176 - 73 - 8 includes exploring its potential as an intermediate in larger drug development programs. By modifying specific substituents or extending the molecular framework, researchers aim to discover analogues with enhanced efficacy or improved pharmacokinetic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovative approaches to harnessing this compound’s therapeutic potential.

In conclusion,CAS No 924176 - 73 - 8, corresponding to (methylsulfanyl-N)-(propylbenzodiazol-pyridine carboxamide) , stands as a testament to the ingenuity of modern medicinal chemistry. Its complex structure offers unique opportunities for therapeutic intervention across multiple disease areas. As research progresses，this compound will continue to be a focal point for scientists striving to develop next-generation pharmaceutical solutions.